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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of Dinitrosopentamethylenetetramine (CAS No. 101-25-7). The following

procedures are designed to minimize risks for researchers, scientists, and drug development

professionals working with this hazardous compound.

Hazard Identification and Classification
Dinitrosopentamethylenetetramine (DNPT) is a flammable, self-reactive solid with significant

health hazards.[1][2] It is primarily used as a chemical blowing agent in the production of

rubber and plastics.[2][3] The compound is sensitive to shock and can undergo exothermic

decomposition when heated, especially in the presence of acids or other contaminants, posing

a fire and explosion risk.[1][3][4][5]

GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement Pictogram

Flammable Solids 2
H228: Flammable

solid
🔥

Self-Reactive

Substances
Type G

H242: Heating may

cause a fire
🔥

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
❗

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
❗

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
❗

Specific Target Organ

Toxicity
3

H335: May cause

respiratory irritation
❗

Physical and Chemical Properties

Property Value

Molecular Formula C₅H₁₀N₆O₂[4]

Molecular Weight 186.17 g/mol [2]

Appearance Cream-colored to off-white powder[2][6]

Decomposition Temperature 200-205°C (exothermic)[2]

Acute Toxicity (LD50, oral, rat) 940 mg/kg[7]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Adherence to the following engineering controls and personal protective equipment protocols is

mandatory to ensure personnel safety.
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Engineering Controls
Ventilation: All handling must occur in a well-ventilated area, preferably within a certified

chemical fume hood.[1][8][9]

Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, hot

surfaces, and static electricity.[1][4][10] Use explosion-proof electrical and ventilating

equipment.[1][4]

Grounding: Ground and bond all containers and receiving equipment during transfer to

prevent static discharge.[1][4]

Personal Protective Equipment (PPE)
The minimum required PPE for handling Dinitrosopentamethylenetetramine includes:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1] A face shield should be worn in addition to

goggles where splashing is possible.

Skin Protection:

Gloves: Wear compatible, chemical-resistant, impervious gloves (e.g., nitrile rubber).[1][8]

Gloves must be inspected before use and replaced immediately if contaminated or

damaged.[8]

Protective Clothing: Wear fire/flame-resistant and impervious clothing, such as a lab coat,

apron, or coveralls, to prevent skin contact.[1]

Footwear: Protective, chemical-resistant boots are required in situations where spills may

occur.[8]

Respiratory Protection:

For routine handling in a fume hood, respiratory protection may not be required if

exposure is well below established limits.
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If ventilation is inadequate, or if irritation or other symptoms are experienced, a full-face,

government-approved air-purifying respirator must be used.[1][8]

For emergency situations such as spills or fires, a positive-pressure, self-contained

breathing apparatus (SCBA) is required.[2][7][10]

Logistical Plan: Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Protocol
Store in a tightly closed, properly labeled container.[1][8]

Keep in a cool, dry, and well-ventilated place away from direct sunlight and heat.[1][4][8]

The storage area should be secured and locked.[1]

Store separately from incompatible materials, including acids, bases, oxidizing agents, salts

(e.g., zinc chloride), and urea.[3][7][9]

Disposal Plan
Waste Disposal: All waste materials must be disposed of through an appropriate treatment

and disposal facility in accordance with all applicable local, state, and federal regulations.[1]

[9] Do not allow the chemical to enter drains or the environment.[1][8]

Laboratory-Scale Decontamination: For decontaminating small residues in the lab, a

chemical degradation method may be considered prior to disposal. Nitrosamines can be

reduced to less harmful corresponding amines by treating them with aluminum-nickel alloy

powder and aqueous alkali.[11] This procedure should only be performed by trained

personnel in a controlled environment, and the resulting waste must still be disposed of in

accordance with institutional and regulatory guidelines.[11]

Emergency Response Procedures
Immediate and correct response to an emergency is critical.
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First Aid Measures
Exposure Route Immediate Action

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or stops, provide artificial respiration. Seek

immediate medical attention.[1][7][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and water.[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][7][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[7][9]

Spill Response
A spill of Dinitrosopentamethylenetetramine requires a systematic and cautious response.

Caption: Emergency Spill Response Workflow for Dinitrosopentamethylenetetramine.

Firefighting Measures
Hazards: The substance is flammable and self-reactive.[1][2] It may decompose explosively

when heated or involved in a fire.[1][4] Beware of possible container explosions.[1][4]

Extinguishing Media:

Small Fires: Use dry chemical, CO₂, water spray, or regular foam.[1][4][10]

Large Fires: Flood the fire area with water from a maximum distance.[1][4][10] Use

unmanned hose holders if possible.[4]
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Firefighter Protection: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][4] Withdraw immediately in case of rising sound from

venting safety devices or discoloration of tanks.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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